Cas no 2229285-13-4 (2-methoxy-1-(prop-2-yn-1-yl)naphthalene)

• Product Name: 2-methoxy-1-(prop-2-yn-1-yl)naphthalene
• CAS No: 2229285-13-4
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• CID: 6479032
• PubChem ID: 165661071
• Update Time: 2025-06-11

2-methoxy-1-(prop-2-yn-1-yl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-(prop-2-yn-1-yl)naphthalene
• 2229285-13-4
• EN300-1736230

• Inchi： 1S/C14H12O/c1-3-6-13-12-8-5-4-7-11(12)9-10-14(13)15-2/h1,4-5,7-10H,6H2,2H3
• InChI Key： ULEXKAGULAFYFK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=CC2=C1CC#C

Computed Properties

• Exact Mass: 196.088815002g/mol
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-methoxy-1-(prop-2-yn-1-yl)naphthalene

Introduction to 2-Methoxy-1-(Prop-2-yn-1-yl)naphthalene (CAS No. 2229285-13-4)

2-Methoxy-1-(prop-2-yn-1-yl)naphthalene, a compound with the CAS number 2229285-13-4, is a versatile organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its naphthalene core, a methoxy substituent, and a propargyl group, which collectively contribute to its chemical reactivity and biological activity.

The molecular structure of 2-methoxy-1-(prop-2-yn-1-yl)naphthalene consists of a naphthalene ring system with a methoxy group at the 2-position and a propargyl (prop-2-yn-1-yl) group at the 1-position. The presence of the methoxy group enhances the compound's solubility and stability, while the propargyl group provides a reactive site for further chemical modifications. This combination of functional groups makes 2-methoxy-1-(prop-2-yn-1-yl)naphthalene an attractive starting material for the synthesis of more complex molecules.

In the realm of medicinal chemistry, 2-methoxy-1-(prop-2-yn-1-yl)naphthalene has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry (JMC) has demonstrated that derivatives of 2-methoxy-1-(prop-2-yn-1-yl)naphthalene exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 2-methoxy-1-(prop-2-yn-1-yl)naphthalene has also found use in materials science. The propargyl group can undergo click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), to form stable triazole linkages. This property makes it an ideal building block for the synthesis of functional polymers and supramolecular assemblies. Studies in this area have shown that polymers derived from 2-methoxy-1-(prop-2-yn-1-yl)naphthalene exhibit enhanced mechanical properties and tunable optical characteristics, making them suitable for applications in electronics and photonics.

In synthetic organic chemistry, the versatility of 2-methoxy-1-(prop-2-yinl)naphthalene is further highlighted by its use as a synthetic intermediate. The naphthalene core provides a rigid aromatic scaffold that can be functionalized through various chemical transformations. For example, the methoxy group can be converted to other functional groups such as hydroxyl or amino groups through deprotection and substitution reactions. Similarly, the propargyl group can be modified to introduce additional functional groups or linkers, thereby expanding the range of possible derivatives.

The synthesis of 2-methoxy-1-(prop-yinl)naphthalene typically involves multi-step procedures that ensure high purity and yield. One common approach is to start with 1-bromonaphthalene and perform a nucleophilic substitution reaction with methoxide to introduce the methoxy group. Subsequently, a Sonogashira coupling reaction can be used to introduce the propargyl group using terminal alkynes such as propargyl bromide. These synthetic strategies have been optimized to minimize side reactions and maximize product quality.

The physical properties of 2-methoxy-l-(prop-yinl)naphthalene, including its melting point, boiling point, and solubility in various solvents, have been well-characterized. These properties are crucial for its handling and storage in laboratory settings. Additionally, computational studies using molecular dynamics simulations have provided insights into its conformational behavior and electronic structure, which are important for understanding its reactivity and potential applications.

In conclusion, 2-methoxy-l-(prop-yinl)naphthalene (CAS No. 2229285-l3-l4) is a multifaceted compound with significant potential in medicinal chemistry, materials science, and synthetic organic chemistry. Its unique combination of functional groups offers numerous opportunities for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.